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Compound of Interest

Compound Name: Catalpol

Cat. No.: B1668604 Get Quote

This document provides essential safety, handling, and disposal procedures for Catalpol,
intended for researchers, scientists, and drug development professionals. Following these

guidelines is critical for ensuring laboratory safety and environmental compliance.

Pre-Disposal Safety and Handling
Before handling Catalpol, it is crucial to be aware of its hazards and to take appropriate safety

precautions. The substance is classified as causing skin irritation, serious eye irritation, and

potential respiratory irritation.[1][2]

Personal Protective Equipment (PPE): Always wear the following PPE when handling Catalpol:

Eye/Face Protection: Use safety goggles with side protection.[3]

Hand Protection: Wear suitable chemical-resistant gloves tested according to standards like

EN 374.[3]

Respiratory Protection: If dust formation is likely, use a particulate filter device (e.g., P1 filter).

[3]

Body Protection: Wear a lab coat.

Handling and Storage:

Handle in a well-ventilated area to avoid the formation and inhalation of dust.[4]

Avoid contact with skin and eyes.[4]
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Store the compound in a tightly sealed container in a dry, cool place, typically at -20°C.[1][2]

Catalpol Properties
The following table summarizes the key physical and chemical properties of Catalpol.

Property Value

CAS Number 2415-24-9[1][3]

EC Number 219-324-0[1][3]

Molecular Formula C₁₅H₂₂O₁₀[5]

Molecular Weight 362.3 g/mol [5]

Appearance Powder

Melting/Boiling Point Undetermined[1]

Solubility

DMSO: 30 mg/mL[5] to 72 mg/mL[6]DMF: 30

mg/mL[5]PBS (pH 7.2): 10 mg/mL[5]Water:

Soluble, but unstable at high temperatures

(degrades rapidly at 100°C).[7]

Stability

Stable under recommended storage conditions.

Avoid strong oxidizers.[3] Less stable in acidic

environments compared to alkaline ones.[7]

Step-by-Step Disposal Protocol
Disposal of Catalpol and its containers must be performed in accordance with official

regulations.[1] Improper disposal, such as discarding with household garbage or pouring down

the sewage system, is prohibited.[1]

Experimental Protocol: Waste Segregation and Disposal

Identify Waste Type: Determine if the waste is pure (solid) Catalpol, a solution, or

contaminated labware (e.g., pipette tips, vials).

Prepare Waste Container:
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Select a container made of a compatible material that can be tightly sealed.[8]

Affix a hazardous waste label to the container.

Segregate and Collect Waste:

Solid Catalpol Waste: Carefully transfer surplus or expired solid Catalpol into the

prepared, labeled hazardous waste container.

Catalpol Solutions:

Do not dispose of solutions down the sink.[3]

Segregate waste streams. For example, collect halogenated and non-halogenated

solvent waste in separate, appropriately labeled containers.[9] Aqueous solutions

should be collected in a designated aqueous waste container.

Contaminated Materials: Items such as gloves, weighing paper, and pipette tips that are

contaminated with Catalpol should be collected in a dedicated, sealed container or bag

for solid chemical waste. Chemically contaminated broken glass or sharps must be placed

in a labeled, puncture-proof container.[9]

Store Waste Securely:

Keep waste containers tightly closed at all times, except when adding waste.[8]

Store the waste containers in a designated, secure area away from incompatible

materials.

Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) or a certified chemical

waste disposal service to arrange for pickup.

Follow all institutional procedures for waste manifest and pickup requests.

Disposal of Empty Containers:
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Thoroughly empty the original product container.[9]

Rinse the empty container with a suitable solvent (e.g., water or an appropriate organic

solvent). Collect the rinsate as hazardous waste.[9]

After rinsing, deface or remove the original label.[9]

Dispose of the cleaned container according to your institution's guidelines for glass or

plastic recycling/disposal.[8]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Catalpol waste.
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Diagram 1: Catalpol Disposal Workflow
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Caption: Workflow for the safe segregation and disposal of Catalpol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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